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Compound of Interest

Compound Name: FMOC-D-TYR(ME)-OH
CAS No.: 201335-88-8
Cat. No.: B557605
Get Quote
. J

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides immediate and essential safety,
operational, and disposal information for FMOC-D-TYR(ME)-OH, a combustible solid utilized in
peptide synthesis. Adherence to these protocols is critical for ensuring laboratory safety and
procedural integrity.

Physicochemical Data at a Glance:

Property Value Source

Chemical Formula C25H23NOs --INVALID-LINK--
Molecular Weight 417.45 g/mol --INVALID-LINK--
Physical State Solid --INVALID-LINK--
Storage Class 11 - Combustible Solids --INVALID-LINK--

Personal Protective Equipment (PPE)
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When handling FMOC-D-TYR(ME)-OH, a comprehensive approach to personal protection is
necessary to minimize exposure and ensure safety. The following table outlines the

recommended PPE.

Body Part Required PPE

Rationale

Safety glasses with side

Protects eyes from potential

Eyes ) splashes or airborne particles
shields or safety goggles. ]
of the solid compound.
. Chemical-resistant gloves Prevents direct skin contact
ands
(e.g., nitrile). with the chemical.
Protects skin and personal
Body Laboratory coat.

clothing from contamination.

Use in a well-ventilated area. A
R rat dust mask may be necessary if
espiratory ] ) )
there is a risk of generating

dust.

Minimizes the inhalation of any

airborne particles.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling FMOC-D-TYR(ME)-OH will mitigate risks and ensure the

accuracy of experimental procedures.

e Preparation:

o Ensure the work area, typically a laboratory fume hood, is clean and uncluttered.

o Verify that all required PPE is available and in good condition.

o Have a designated waste container ready for chemical waste.

» Handling the Compound:

o Before opening, allow the container of FMOC-D-TYR(ME)-OH to reach room temperature

to prevent condensation of moisture, which can affect the compound's stability.[1]
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o Carefully open the container in a well-ventilated area or fume hood to avoid inhaling any
fine particles.

o Use a clean spatula to weigh the desired amount of the solid on weighing paper or in a
suitable container.

o Avoid generating dust during transfer.
e Post-Handling:
o Securely close the container of FMOC-D-TYR(ME)-OH.

o Clean any residual solid from the spatula and weighing area using a dry wipe, which
should then be disposed of as chemical waste.

o Wash hands thoroughly with soap and water after handling is complete.

Storage: For long-term storage, it is recommended to keep FMOC-D-TYR(ME)-OH and other
protected amino acid derivatives tightly sealed at 5°C.[1] For temporary storage, room
temperature is acceptable.[1]

Disposal Plan: Managing FMOC-D-TYR(ME)-OH
Waste

Proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility.

Solid Waste Disposal:
e Collection:

o All solid waste, including unused FMOC-D-TYR(ME)-OH, contaminated weighing paper,
and gloves, should be placed in a designated and clearly labeled hazardous waste
container.

e Labeling:
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o The waste container must be labeled with "Hazardous Waste," the full chemical name
"FMOC-D-TYR(ME)-OH," the date of accumulation, and the primary hazard (e.g.,
"Chemical Waste for Incineration").

e Storage:

o Store the sealed waste container in a designated satellite accumulation area, away from
drains and incompatible materials.

e Disposal:

o Arrange for the collection and disposal of the hazardous waste by a licensed chemical
waste disposal service, following your institution's specific procedures.

Spill Cleanup:

In the event of a small spill of solid FMOC-D-TYR(ME)-OH:

Alert Personnel: Inform others in the immediate area of the spill.
o Don PPE: Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[2]
o Containment: Gently sweep up the solid material, taking care not to create airborne dust.[3]

o Collection: Place the swept-up material and any contaminated cleaning materials into the
designated hazardous waste container.

o Decontamination: Clean the spill area with soap and water.
» Hygiene: Wash hands thoroughly after the cleanup is complete.

For large spills, evacuate the area and contact your institution's environmental health and
safety department.

Safety Workflow

The following diagram illustrates the logical workflow for safely handling FMOC-D-TYR(ME)-
OH.
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Caption: Workflow for Safe Handling of FMOC-D-TYR(ME)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. peptide.com [peptide.com]

2. peptide.com [peptide.com]

3. Chemical Spills | Emergency Management [emergency.fsu.edu]

¢ To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
FMOC-D-TYR(ME)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557605/docs#essential-safety-and-operational-guide-
for-handling-fmoc-d-tyr-me-oh]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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